Cas no 1361668-86-1 (6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid)

• Product Name: 6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid
• CAS No: 1361668-86-1
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4968253
• Update Time: 2025-06-08

6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid

• Inchi： 1S/C12H5Cl4NO2/c13-8-2-1-6(9(14)10(8)15)7-3-5(12(18)19)4-17-11(7)16/h1-4H,(H,18,19)
• InChI Key： VJHSGQBGPWPRGJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=NC=C(C(=O)O)C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2

Additional information on 6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid

Introduction to 6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid (CAS No. 1361668-86-1)

6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid, identified by its Chemical Abstracts Service (CAS) number 1361668-86-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the nicotinic acid derivatives, a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural framework of 6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid incorporates a chlorinated phenyl ring and a nicotinic acid moiety, which together contribute to its unique chemical properties and biological interactions.

The significance of 6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid lies in its potential role as a precursor or intermediate in the synthesis of various pharmacologically active agents. Nicotinic acid derivatives have been extensively studied for their effects on lipid metabolism, inflammation, and neuroprotective properties. The presence of multiple chlorine atoms in the phenyl ring enhances the electrophilicity of the molecule, making it a valuable scaffold for further functionalization and derivatization. This structural feature allows chemists to explore modifications that could lead to novel compounds with improved efficacy and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of 6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid in the context of metabolic disorders and cardiovascular diseases. Studies have indicated that certain nicotinic acid derivatives can modulate cholesterol levels and prevent atherosclerosis by inhibiting cholesterol synthesis and promoting its excretion. The chlorinated phenyl group in 6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid may play a crucial role in enhancing its binding affinity to target enzymes and receptors involved in these processes.

Moreover, the compound has shown promise in preclinical studies as a potential therapeutic agent for neurodegenerative diseases. Nicotinic acid derivatives are known to interact with nicotinic acetylcholine receptors (nAChRs), which are implicated in various neurological functions. The structural modifications introduced by the chloro substituents could fine-tune the receptor binding properties, leading to compounds with enhanced neuroprotective effects. This area of research is particularly exciting as it opens up new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of 6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The chlorination process is critical in introducing the necessary electrophilic centers into the phenyl ring. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These methods not only enhance the efficiency of production but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

From an industrial perspective, the production of 6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid on an industrial scale presents both challenges and opportunities. The need for specialized equipment and controlled environments necessitates significant investment in infrastructure. However, the potential therapeutic applications of this compound justify such investments. As demand for innovative pharmaceuticals grows, compounds like 6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid are likely to play a crucial role in meeting this demand.

Regulatory considerations are another important aspect when dealing with compounds like 6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid. Ensuring compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines is essential to guarantee the safety and efficacy of pharmaceutical products derived from this compound. Collaboration between chemists, pharmacologists, and regulatory experts is necessary to navigate these complexities effectively.

The future prospects of 6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid are promising given its versatile structural features and potential therapeutic applications. Ongoing research aims to optimize its synthesis methods and explore new derivatives with enhanced biological activity. As our understanding of molecular mechanisms continues to evolve, compounds like 6-Chloro-5-(2,3,4-trichlorophenyl)nicotinic acid are likely to find broader applications in drug discovery and development.